S-(5-Hydroxy-1-methoxy-1-oxoicosa-7,9,11,14-tetraen-6-yl)cysteine

• IUPAC Name: 2-amino-3-(5-hydroxy-1-methoxy-1-oxoicosa-7,9,11,14-tetraen-6-yl)sulfanylpropanoic acid
• InChI: InChI=1S/C24H39NO5S/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-22(31-19-20(25)24(28)29)21(26)16-15-18-23(27)30-2/h7-8,10-14,17,20-22,26H,3-6,9,15-16,18-19,25H2,1-2H3,(H,28,29)
• InChI Key: FIXJQRIEAIDXEN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)OC)O)SCC(C(=O)O)N
• Molecular Formula: C24H39NO5S
• DSSTOX Substance ID: DTXSID20694026
• Molecular Weight: 453.6 g/mol
• CAS RN: 89461-65-4

Description

“S-(5-Hydroxy-1-methoxy-1-oxoicosa-7,9,11,14-tetraen-6-yl)cysteine” is a chemical compound. It is also known as the methyl ester of leukotriene E4. The esterified acid group forms position 1 of the icosatetraenyl chain. This compound is a more lipid-soluble form of leukotriene E4.

Synthesis Analysis

The synthesis of this compound involves a four-step pathway. The process begins with the release of arachidonic acid from its storage sites in membrane phospholipids due to the activation of phospholipase A2 enzymes. This is followed by the oxygenation of arachidonic acid by activated arachidonate 5-lipoxygenase (ALOX5) to form 5(S)-hydroperoxy-6E,8Z,11Z,14Z-eicosatetraenoic acid (5(S)-HpETE). This 5(S)-HpETE is then reduced by ubiquitous cellular peroxidases to form 5(S)-hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid (5(S)-HETE). Finally, 5(S)-HETE is oxidized by a microsome-bound nicotinamide adenine dinucleotide phosphate (NADP+)-dependent dehydrogenase enzyme, 5-hydroxyeicosanoid dehydrogenase (5-HEDH), to form the compound.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the formula C24H39NO5S. It has a net charge of 0, an average mass of 453.637, and a monoisotopic mass of 453.25489.

Chemical Reactions Analysis

The compound is part of the 5-HETE family of cell signaling agents. It is made by a cell and then feeds back to stimulate its parent cell (autocrine signaling) and/or exits this cell to stimulate nearby cells (paracrine signaling).

Physical And Chemical Properties Analysis

The compound has a net charge of 0, an average mass of 453.637, and a monoisotopic mass of 453.25489. It is a more lipid-soluble form of leukotriene E4.

Mechanism of Action

The compound can stimulate various cell types, particularly human leukocytes. It possesses its highest potency and power in stimulating the human eosinophil type of leukocyte. It is therefore suggested to be formed during and to be an important contributor to the formation and progression of eosinophil-based allergic reactions. It is also suggested that the compound contributes to the development of inflammation, cancer cell growth, and other pathological and physiological events.

Future Directions

The compound is suggested to contribute to the development of inflammation, cancer cell growth, and other pathological and physiological events. Therefore, future research could focus on further understanding its role in these processes and developing therapeutic strategies to modulate its activity.